10.1039/C1CE05241A | Novel standing Ni–Pt alloy nanocubes†

Novel standing Ni–Pt alloy nanocubes†

CrystEngComm Pub Date: 2011-04-08 DOI: 10.1039/C1CE05241A

Abstract

The synthesis of novel cubic shaped-standing Ni–Pt alloy nanoparticles is reported. Incorporation of a few percent of Pt atoms in the presence of chloride ions and oleylamine, which helps to control the growth and prevents agglomeration, facilitates the formation of highly monodispersed cubic shaped particles. Furthermore, these cubic-shaped particles stand on their corners, which is believed to be due to the magnetic interaction between particles whose easy axis is in the [111] direction. The formation of these unique shaped particles with different sizes has been realized by using platinum particles as seeds. It should be noted that these particles are highly reproducible and holds great potential for catalytic applications.

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Journal Name：CrystEngComm

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